Cas no 2228967-48-2 (1,1,1-trifluoro-3-(2-phenylphenyl)propan-2-amine)

• Product Name: 1,1,1-trifluoro-3-(2-phenylphenyl)propan-2-amine
• CAS No: 2228967-48-2
• MF: C₁₅H₁₄F₃N
• MW: 265.273574352264
• CID: 5866078
• PubChem ID: 165689378
• Update Time: 2025-05-23

1,1,1-trifluoro-3-(2-phenylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(2-phenylphenyl)propan-2-amine
• 2228967-48-2
• EN300-1861281

• Inchi： 1S/C15H14F3N/c16-15(17,18)14(19)10-12-8-4-5-9-13(12)11-6-2-1-3-7-11/h1-9,14H,10,19H2
• InChI Key： TWLXBTDLQMMEDA-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC=CC=1C1C=CC=CC=1)N)(F)F

Computed Properties

• Exact Mass: 265.10783394g/mol
• Monoisotopic Mass: 265.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Additional information on 1,1,1-trifluoro-3-(2-phenylphenyl)propan-2-amine

1,1,1-Trifluoro-3-(2-phenylphenyl)propan-2-amine: A Comprehensive Overview

The compound 1,1,1-trifluoro-3-(2-phenylphenyl)propan-2-amine, with the CAS number NO. 2228967-48-2, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluoromethyl group with a substituted phenyl ring and an amine functional group. The combination of these groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 1,1,1-trifluoro-3-(2-phenylphenyl)propan-2-amine in drug discovery. Researchers have explored its role as a building block for developing novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases. The trifluoromethyl group is known to enhance the stability and bioavailability of molecules, while the phenyl ring provides a platform for further functionalization. These properties make it an ideal candidate for scaffold-based drug design.

In addition to its pharmaceutical applications, this compound has also been investigated for its electronic properties. The combination of electron-withdrawing trifluoromethyl groups and electron-rich aromatic rings creates a molecule with unique electronic characteristics. These properties have led to its exploration in the development of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled more efficient synthesis of this compound, further facilitating its application in these fields.

The synthesis of 1,1,1-trifluoro-3-(2-phenylphenyl)propan-2-amine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of a suitable trifluorinated intermediate with an amine-containing reagent. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical and materials applications.

From an environmental standpoint, the stability and biodegradation of this compound are critical considerations. Recent studies have focused on understanding its environmental fate and toxicity profiles. These investigations are essential for ensuring that its use does not pose risks to ecosystems or human health. Preliminary findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully characterize its environmental impact.

In conclusion, 1,1,1-trifluoro-3-(2-phenylphenyl)propan-2-amine represents a versatile molecule with promising applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.